Cas no 1428370-74-4 (1-(4-fluorophenyl)-3-[2-(furan-3-yl)ethyl]urea)

• Product Name: 1-(4-fluorophenyl)-3-[2-(furan-3-yl)ethyl]urea
• CAS No: 1428370-74-4
• MF: C₁₃H₁₃FN₂O₂
• MW: 248.252926588058
• CID: 5406424
• Update Time: 2025-05-19

1-(4-fluorophenyl)-3-[2-(furan-3-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-[2-(furan-3-yl)ethyl]urea

• Inchi： 1S/C13H13FN2O2/c14-11-1-3-12(4-2-11)16-13(17)15-7-5-10-6-8-18-9-10/h1-4,6,8-9H,5,7H2,(H2,15,16,17)
• InChI Key： RQOIUXBHFZEFKZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NCCC1C=COC=1)=O

Additional information on 1-(4-fluorophenyl)-3-[2-(furan-3-yl)ethyl]urea

1-(4-Fluorophenyl)-3-[2-(Furan-3-yl)ethyl]Urea: A Comprehensive Overview

CAS No. 1428370-74-4, commonly referred to as 1-(4-fluorophenyl)-3-[2-(furan-3-yl)ethyl]urea, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of 1-(4-fluorophenyl)-3-[2-(furan-3-yl)ethyl]urea is characterized by a urea functional group, which serves as a versatile platform for various chemical reactions. The presence of a fluorophenyl group at the 4-position introduces electronic and steric effects, while the furan moiety adds aromaticity and potential for hydrogen bonding interactions. These structural elements collectively contribute to the compound's biological activity and chemical reactivity.

Recent studies have highlighted the potential of CAS No. 1428370-74-4 in the context of enzyme inhibition and receptor binding assays. For instance, research conducted in 2023 demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising lead compound for further optimization in therapeutic applications.

In terms of synthesis, 1-(4-fluorophenyl)-3-[2-(furan-3-yl)ethyl]urea can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of intermediates such as 4-fluoroaniline and furan-containing alcohols, which are subsequently subjected to coupling reactions under controlled conditions.

The biological evaluation of this compound has revealed interesting insights into its pharmacokinetic properties. Preclinical studies indicate that CAS No. 1428370-74-4 demonstrates moderate absorption and distribution profiles, with limited bioavailability due to hepatic first-pass metabolism. However, ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 1-(4-fluorophenyl)-3-[2-(furan-3-yl)ethyl]urea, or CAS No. 1428370-74-4, represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With its unique structure and promising biological activity, this compound serves as a compelling candidate for further investigation in the realms of drug discovery and development.